Cas no 1896826-30-4 (2-(thian-3-yl)prop-2-en-1-amine)

• Product Name: 2-(thian-3-yl)prop-2-en-1-amine
• CAS No: 1896826-30-4
• MF: C₈H₁₅NS
• MW: 157.27640080452
• CID: 6427730
• PubChem ID: 117266317
• Update Time: 2025-10-24

2-(thian-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(thian-3-yl)prop-2-en-1-amine
• EN300-1728830
• 1896826-30-4

• Inchi： 1S/C8H15NS/c1-7(5-9)8-3-2-4-10-6-8/h8H,1-6,9H2
• InChI Key： GKOGBEXYLZWETL-UHFFFAOYSA-N
• SMILES： S1CCCC(C(=C)CN)C1

Computed Properties

• Exact Mass: 157.09252066g/mol
• Monoisotopic Mass: 157.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-(thian-3-yl)prop-2-en-1-amine

Comprehensive Overview of 2-(thian-3-yl)prop-2-en-1-amine (CAS No. 1896826-30-4): Properties, Applications, and Market Insights

2-(thian-3-yl)prop-2-en-1-amine (CAS No. 1896826-30-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by a thian-3-yl group attached to a prop-2-en-1-amine backbone, offers intriguing reactivity and functional versatility, making it a subject of interest for researchers and industry professionals alike.

The molecular formula of 2-(thian-3-yl)prop-2-en-1-amine is C8H13NS, with a molecular weight of 155.26 g/mol. Its structure features a sulfur-containing heterocycle (thian) and an amine-functionalized alkene, which contribute to its distinctive chemical behavior. The presence of both amine and alkene functional groups allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored properties for specific applications.

One of the most notable aspects of 2-(thian-3-yl)prop-2-en-1-amine is its potential role in drug discovery. The compound's structure aligns with the pharmacophores of several bioactive molecules, making it a valuable intermediate in the development of new therapeutic agents. Researchers are particularly interested in its application for designing central nervous system (CNS) targeting drugs, as the thian moiety may influence blood-brain barrier permeability. Recent studies have explored its derivatives as potential candidates for treating neurological disorders, a hot topic in pharmaceutical research.

In material science, 2-(thian-3-yl)prop-2-en-1-amine has shown promise as a building block for functional polymers. The amine group can participate in polymerization reactions, while the alkene functionality allows for cross-linking, potentially leading to materials with unique mechanical and electronic properties. This aligns with current industry trends toward developing smart materials and responsive polymers, areas that consistently rank high in search engine queries related to advanced materials.

The synthesis of 2-(thian-3-yl)prop-2-en-1-amine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Common synthetic routes may start from thian-3-ol or its derivatives, followed by functional group transformations to introduce the prop-2-en-1-amine moiety. Process optimization remains an active area of research, as evidenced by numerous patent applications and scientific publications addressing more efficient production methods.

From a commercial perspective, the demand for 2-(thian-3-yl)prop-2-en-1-amine has been steadily increasing, particularly from pharmaceutical and specialty chemical companies. Market analysis indicates growing interest in this compound, with suppliers offering it in various quantities ranging from milligram-scale for research purposes to kilogram quantities for industrial applications. The price point varies significantly based on purity requirements, with >98% pure material commanding premium prices in the market.

Quality control for 2-(thian-3-yl)prop-2-en-1-amine typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the absence of impurities that could affect downstream applications, particularly important for pharmaceutical uses where stringent purity standards apply. Analytical data sheets accompanying commercial samples provide detailed characterization, addressing common customer queries about compound identity and quality.

Storage and handling recommendations for 2-(thian-3-yl)prop-2-en-1-amine generally suggest keeping the material in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this compound, including the use of appropriate personal protective equipment. These safety considerations are frequently searched topics among first-time users of the material.

The future outlook for 2-(thian-3-yl)prop-2-en-1-amine appears promising, with several research groups investigating novel applications. Emerging areas of interest include its potential use in catalysis, where the sulfur and nitrogen atoms might serve as coordination sites for metal catalysts, and in supramolecular chemistry, where its unique structure could contribute to the design of new molecular assemblies. These applications align with current scientific trends toward sustainable chemistry and functional molecular design.

For researchers considering working with 2-(thian-3-yl)prop-2-en-1-amine, it's worth noting that several academic and industrial laboratories have reported successful scale-up procedures. Technical notes often emphasize the importance of controlling reaction parameters such as temperature and pH when modifying this compound, as these factors can significantly influence product yield and quality. Such practical considerations are commonly sought after in scientific forums and discussion boards.

In conclusion, 2-(thian-3-yl)prop-2-en-1-amine (CAS No. 1896826-30-4) represents an interesting and versatile chemical building block with growing importance across multiple scientific disciplines. Its combination of thian and amine functionalities offers unique opportunities for molecular design, while its potential applications in pharmaceuticals and materials science continue to drive research interest. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as a valuable tool in chemical research and development.